Cas no 27920-64-5 (Ac1l6z3f)

• Product Name: Ac1l6z3f
• CAS No: 27920-64-5
• MF: C₂₈H₃₈O₅
• MW: 454.59832906723
• CID: 914945
• PubChem ID: 301758
• Update Time: 2025-04-19

Ac1l6z3f Chemical and Physical Properties

Names and Identifiers

• Ac1l6z3f
• (22R)-5β,6β-Epoxy-4β,22-dihydroxy-1-oxoergosta-2,24-dien-26-oic acid 26,22-lactone
• 27-deoxywithaferin A
• NSC179885
• NSC-179885
• 27920-64-5
• DTXSID10306808

• Inchi： 1S/C28H38O5/c1-14-12-21(32-25(31)15(14)2)16(3)18-6-7-19-17-13-24-28(33-24)23(30)9-8-22(29)27(28,5)20(17)10-11-26(18,19)4/h8-9,16-21,23-24,30H,6-7,10-13H2,1-5H3
• InChI Key： HBFRBCZKKTVLPR-UHFFFAOYSA-N
• SMILES： O1C2CC3C4CCC(C(C)C5CC(C)=C(C)C(=O)O5)C4(C)CCC3C3(C(C=CC(C132)O)=O)C

Computed Properties

• Exact Mass: 454.27200
• Monoisotopic Mass: 454.27192431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 981
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.13000
• LogP: 4.38050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives